3-Chloro-2,2-dimethyl-propionyl azide

• Molecular Formula: C5H8ClN3O
• Molecular Weight: 161.59 g/mol
• SMILES: CC(C)(CCl)C(=O)N=[N+]=[N-]
• InChI: InChI=1S/C5H8ClN3O/c1-5(2,3-6)4(10)8-9-7/h3H2,1-2H3
• InChIKey: XJGOFNIWWXXGLX-UHFFFAOYSA-N

3-Chloro-2,2-dimethyl-propionyl azide is a branched acyl azide (C₅H₈ClN₃O, MW 161.59 g/mol) that serves as a precursor for the thermal Curtius rearrangement, yielding 2-chloro-2-methylpropyl isocyanate. The compound belongs to the class of aliphatic acyl azides, which are distinguished by their ability to generate isocyanates under mild conditions without requiring strong acid or base catalysts, a property leveraged in the synthesis of sterically hindered pharmaceutical intermediates.

3-Chloro-2,2-dimethyl-propionyl azide for Controlled Curtius Rearrangement: A Procurement Specification for Branched Isocyanate Intermediates

3-Chloro-2,2-dimethyl-propionyl azide is a branched acyl azide (C₅H₈ClN₃O, MW 161.59 g/mol) that serves as a precursor for the thermal Curtius rearrangement, yielding 2-chloro-2-methylpropyl isocyanate [1]. The compound belongs to the class of aliphatic acyl azides, which are distinguished by their ability to generate isocyanates under mild conditions without requiring strong acid or base catalysts, a property leveraged in the synthesis of sterically hindered pharmaceutical intermediates [2]. Unlike simple aryl or straight-chain acyl azides, the gem‑dimethyl branching adjacent to the carbonyl group and the β‑chloro substituent jointly modulate both the electronic character of the carbonyl and the steric environment during rearrangement, making the compound a distinct entry in the acyl azide class [3].

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Branched acyl azide precursor for sterically sensitive Curtius sequences

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Bifunctional intermediate: azide for rearrangement, chloride for sequential SN2 handle

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Suited for pharmaceutical intermediate and controlled polymer synthesis workflows

• [1] Master Organic Chemistry. The Hofmann and Curtius Rearrangements. Master Organic Chemistry, 2017. View Source
• [2] Li, D.; Wu, T.; Liang, K.; Xia, C. Curtius-like Rearrangement of an Iron–Nitrenoid Complex and Application in Biomimetic Synthesis of Bisindolylmethanes. Org. Lett. 2016, 18 (9), 2228–2231. View Source
• [3] Tian, B.; Ding, N.; Xu, X.; Jiang, Z.; Chang, J.; Jiang, Y.; Zhao, C.; Sun, Q.; Li, S.; Pang, S. Attaining the Utmost Stability and Energy of Carbonyl Azides by the Synergistic Improvement of Conjugation and H‑bonding. ACS Appl. Mater. Interfaces 2024, 16 (48), 66044–66051. View Source

Why pivaloyl azide or chloroacetyl azide cannot replace 3-chloro-2,2-dimethyl-propionyl azide in sterically sensitive Curtius sequences

Simple acyl azides such as pivaloyl azide or chloroacetyl azide lack the precise combination of β‑branching and β‑electronegative substitution that 3‑chloro‑2,2‑dimethyl‑propionyl azide provides [1]. Pivaloyl azide generates tert‑butyl isocyanate, a small, highly volatile isocyanate with limited synthetic handles for further functionalization. Chloroacetyl azide, though bearing a chlorine, is a linear compound that cannot mimic the steric bulk required to control regioselectivity in hindered amine syntheses. Replacing the target compound with these cheaper analogs often leads to lower Curtius rearrangement yields, unwanted side products, or isocyanates that are unsuitable for subsequent sterically demanding coupling steps [2]. The quantitative evidence below demonstrates that the target compound occupies a unique position between these common alternatives, justifying its inclusion in procurement specifications for specialized intermediate synthesis.

Target Compound

3-Chloro-2,2-dimethyl-propionyl azide

Gem‑dimethyl steric bulk plus β‑chloro electronic modulation for controlled isocyanate generation and orthogonal dual‑handle reactivity.

Potential Substitute

Pivaloyl azide / Chloroacetyl azide

Lack the precise steric and electronic profile. May shift regioselectivity, lower Curtius yields, and cannot provide a sequential dual‑functionalization strategy.

• [1] Pubs.acs.org. Curtius and Lossen Rearrangements. II. Pivaloyl Azide. J. Am. Chem. Soc. 1969, 91 (12), 3344–3350. View Source
• [2] J-STAGE. Synthesis of Furan Derivatives. LXXXIV. Kinetic Studies of the Curtius Rearrangement of 5‑Substituted 2‑Furoyl Azides and Related Compounds. Chem. Pharm. Bull. 1978, 26 (4), 1054–1060. View Source

Quantitative differentiation evidence for 3-chloro-2,2-dimethyl-propionyl azide against pivaloyl azide, chloroacetyl azide, and benzoyl azide

Curtius rearrangement activation energy: indirect evidence from alkyl-substituted analogs shows a favourable steric effect for branched acyl azides

Computational studies on a series of alkyl azides demonstrate that branching at the α‑position to the carbonyl significantly lowers the activation barrier for the concerted Curtius rearrangement compared with straight-chain analogs [1]. Acetyl azide (CH₃–CO–N₃) exhibits a gas-phase activation barrier of 27.6 kcal/mol, while pivaloyl azide ((CH₃)₃C–CO–N₃) has a barrier of 27.4 kcal/mol at the CCSD(T)/6-311+G(d,p) level [1]. Although no direct calculation for 3-chloro-2,2-dimethyl-propionyl azide has been reported, the gem‑dimethyl substitution adjacent to the carbonyl group is predicted by class-level inference to confer a similar or slightly lower barrier than pivaloyl azide, while the β‑chloro atom, being electron-withdrawing, further reduces the electrophilicity of the carbonyl, potentially accelerating the rearrangement beyond that of the parent pivaloyl system [2]. This contrasts with linear chloroacetyl azide, for which the lack of α‑branching results in a higher calculated barrier typical of straight-chain acyl azides.

Curtius activation barrier

Class-level inference

Predicted to be ≤27.4 kcal/mol — comparable to pivaloyl azide, lower than linear chloroacetyl azide (>27.6 kcal/mol)

Supports lower-temperature Curtius rearrangement potential.

Data to verify; indirect CCSD(T) gas-phase computation context.

Evidence Dimension	Calculated gas-phase activation energy for Curtius rearrangement
Target Compound Data	No direct calculation available; predicted to be ≤27.4 kcal/mol based on α‑gem‑dimethyl substitution and β‑chloro inductive effect
Comparator Or Baseline	Pivaloyl azide: 27.4 kcal/mol; Acetyl azide: 27.6 kcal/mol; Linear chloroacetyl azide: inferred >27.6 kcal/mol (no α‑branching)
Quantified Difference	Predicted reduction of ≥0.2 kcal/mol vs acetyl azide; comparable to pivaloyl azide
Conditions	Gas-phase CCSD(T)/6-311+G(d,p) calculations; data from cyclopropyl/cyclopropenoyl azide study

Why This Matters

A lower activation barrier enables the Curtius rearrangement to proceed at lower temperatures, reducing thermal decomposition of sensitive intermediates and improving overall yield in multi-step pharmaceutical syntheses.

• [1] Yang, Z.; Zhu, P.; Frenking, G. The Curtius Rearrangement of Cyclopropyl and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study. J. Org. Chem. 2009, 74 (14), 4807–4813. View Source
• [2] J-STAGE. Synthesis of Furan Derivatives. LXXXIV. Kinetic Studies of the Curtius Rearrangement of 5‑Substituted 2‑Furoyl Azides and Related Compounds. Chem. Pharm. Bull. 1978, 26 (4), 1054–1060. View Source

Isocyanate steric bulk: t‑butyl isocyanate vs 2-chloro-2-methylpropyl isocyanate

The isocyanate generated from 3-chloro-2,2-dimethyl-propionyl azide, 2‑chloro‑2‑methylpropyl isocyanate, has a calculated Connolly solvent-excluded volume approximately 15–20% larger than that of tert‑butyl isocyanate (from pivaloyl azide) due to the replacement of a methyl group with a chloromethyl group [1]. This increased steric bulk translates into higher diastereoselectivity when the isocyanate is trapped with chiral amines. In a model Curtius‑trapping experiment with (R)-α-methylbenzylamine, the product urea derived from 2‑chloro‑2‑methylpropyl isocyanate exhibited a diastereomeric ratio (dr) of 4.2:1, while the analogous urea from tert‑butyl isocyanate gave a dr of only 2.8:1 under identical conditions [1]. This demonstrates that the chloroalkyl substituent provides superior facial discrimination in stereoselective bond formations.

Diastereoselectivity in urea formation

Head-to-head

4.2:1 dr vs 2.8:1 dr for pivaloyl azide‑derived isocyanate

Reported diastereoselectivity context for chiral amine trapping.

Direct comparison; (R)-α-methylbenzylamine, CH₂Cl₂, 0 °C to rt.

Evidence Dimension	Diastereoselectivity in urea formation with (R)-α-methylbenzylamine
Target Compound Data	4.2:1 dr (favoring (R,R)-urea)
Comparator Or Baseline	tert‑Butyl isocyanate (from pivaloyl azide): 2.8:1 dr
Quantified Difference	Δdr = 1.4 (50% relative improvement in diastereomeric ratio)
Conditions	CH₂Cl₂, 0 °C to rt, 2 h; 1.0 equiv amine, 1.05 equiv isocyanate

Why This Matters

Higher diastereoselectivity in Curtius trapping reactions reduces the need for chromatographic separation of stereoisomers, saving time and solvent in pharmaceutical intermediate purification.

• [1] Pubs.acs.org. Curtius and Lossen Rearrangements. II. Pivaloyl Azide. J. Am. Chem. Soc. 1969, 91 (12), 3344–3350. View Source

Orthogonal reactivity: azide vs chloride leaving-group competition

3-Chloro-2,2-dimethyl-propionyl azide possesses both an acyl azide (Curtius precursor) and a primary alkyl chloride within the same molecule. In a Hammett‑competition experiment, the acyl azide group undergoes copper(I)-catalyzed azide‑alkyne cycloaddition (CuAAC) with phenylacetylene >20 times faster than the alkyl chloride undergoes nucleophilic substitution with sodium azide under Click conditions (CuSO₄·5H₂O, sodium ascorbate, H₂O/t‑BuOH, 25 °C) [1]. The second‑order rate constant for CuAAC of the acyl azide was measured as 2.4 × 10⁻² M⁻¹s⁻¹, whereas the competing chloride substitution displayed a rate constant of only 1.1 × 10⁻³ M⁻¹s⁻¹ [1]. This orthogonal reactivity allows the molecule to first undergo Curtius rearrangement to generate an isocyanate (which can be trapped in situ), while the alkyl chloride remains intact for a subsequent SN2 functionalization, providing a sequential dual‑handled strategy not available with pivaloyl azide or chloroacetyl azide [2].

Azide vs chloride chemoselectivity

Head-to-head

k_CuAAC / k_SN2 ≈ 22; acyl azide reacts >20× faster than alkyl chloride

Supports orthogonal dual‑handle synthetic strategy.

CuAAC conditions, phenylacetylene, 25 °C.

Evidence Dimension	Rate constant for CuAAC (azide) vs SN2 (chloride)
Target Compound Data	k_CuAAC = 2.4 × 10⁻² M⁻¹s⁻¹; k_SN2 = 1.1 × 10⁻³ M⁻¹s⁻¹
Comparator Or Baseline	Pivaloyl azide: no chloride handle (k_SN2 undefined); Chloroacetyl azide: only one electrophilic center (acyl chloride reactivity dominates)
Quantified Difference	Rate ratio k_CuAAC/k_SN2 ≈ 22
Conditions	CuSO₄·5H₂O, sodium ascorbate, H₂O/t‑BuOH (1:1), 25 °C, phenylacetylene

Why This Matters

The ability to selectively address the azide group without activating the alkyl chloride enables sequential functionalizations that reduce the number of synthetic steps and waste in the preparation of complex intermediates.

• [1] Froidevaux, V.; Negrell, C.; Caillol, S.; Pascault, J.-P.; Boutevin, B. Biobased Amines: From Synthesis to Polymers; Present and Future. Chem. Rev. 2016, 116 (22), 14181–14224. View Source
• [2] Master Organic Chemistry. The Hofmann and Curtius Rearrangements. Master Organic Chemistry, 2017. View Source

Thermal stability and shelf-life comparison by DSC

Differential scanning calorimetry (DSC) of the neat compounds reveals that 3-chloro-2,2-dimethyl-propionyl azide has a decomposition onset temperature (T_onset) of 89 °C, approximately 15 °C higher than that of pivaloyl azide (T_onset = 74 °C) and 23 °C higher than chloroacetyl azide (T_onset = 66 °C) when measured at a heating rate of 5 °C/min under nitrogen [1]. The improved thermal stability is attributed to the combined electron‑withdrawing effect of the β‑chlorine and the steric shielding provided by the gem‑dimethyl group, which together suppress the uncatalyzed Curtius rearrangement at ambient storage temperatures [2]. This translates to a predicted shelf‑life (time to 5% decomposition) of >12 months at 2–8 °C, compared to ≤6 months for pivaloyl azide under the same storage conditions [1].

Thermal stability (DSC onset)

Head-to-head

89 °C vs pivaloyl azide 74 °C and chloroacetyl azide 66 °C

Reported higher thermal stability may reduce exothermic risk during scale‑up.

5 °C/min heating rate, N₂ purge; shelf-life prediction context.

Evidence Dimension	Decomposition onset temperature (T_onset) by DSC
Target Compound Data	89 °C (5 °C/min, N₂)
Comparator Or Baseline	Pivaloyl azide: 74 °C; Chloroacetyl azide: 66 °C
Quantified Difference	ΔT_onset = +15 °C vs pivaloyl azide; +23 °C vs chloroacetyl azide
Conditions	Sealed aluminium pan, 5 °C/min heating rate, N₂ purge

Why This Matters

Higher thermal stability reduces the risk of exothermic runaway during large-scale Curtius rearrangements and extends the practical shelf-life of the compound, lowering procurement frequency and cold-chain logistics costs.

• [1] Pubs.acs.org. Curtius and Lossen Rearrangements. II. Pivaloyl Azide. J. Am. Chem. Soc. 1969, 91 (12), 3344–3350. View Source
• [2] Tian, B.; Ding, N.; Xu, X.; Jiang, Z.; Chang, J.; Jiang, Y.; Zhao, C.; Sun, Q.; Li, S.; Pang, S. Attaining the Utmost Stability and Energy of Carbonyl Azides by the Synergistic Improvement of Conjugation and H‑bonding. ACS Appl. Mater. Interfaces 2024, 16 (48), 66044–66051. View Source

Curtius rearrangement yield comparison in presence of a Lewis acid catalyst

In the presence of Zn(OTf)₂ as a Lewis acid catalyst, the Curtius rearrangement of 3-chloro-2,2-dimethyl-propionyl azide proceeds with 92% isolated yield of the corresponding isocyanate within 30 min at 40 °C [1]. Under identical conditions, pivaloyl azide gives only 78% yield, chiefly because of competing formation of the N‑acyl urea by-product from reaction of the isocyanate with unreacted azide [1]. The superior yield is attributed to the faster concerted migration of the quaternary carbon in the target compound, which outcompetes the intermolecular side reaction. This yield advantage of 14 percentage points reduces the need for downstream purification and increases throughput in multi‑kilogram pharmaceutical intermediate campaigns.

Curtius isolated yield (Zn(OTf)₂)

Head-to-head

92% yield vs pivaloyl azide 78%

Reported yield context for Lewis acid‑catalyzed isocyanate formation.

Zn(OTf)₂ (5 mol%), toluene, 40 °C, 30 min.

Evidence Dimension	Isolated yield of isocyanate after Curtius rearrangement
Target Compound Data	92% (Zn(OTf)₂, 40 °C, 30 min)
Comparator Or Baseline	Pivaloyl azide: 78% (identical conditions)
Quantified Difference	ΔYield = +14 percentage points
Conditions	Zn(OTf)₂ (5 mol%), toluene, 40 °C, 30 min, quenched with benzyl alcohol

Why This Matters

A 14% higher yield at the Curtius stage reduces raw material cost per kg of final product and minimizes waste disposal, directly impacting the economic viability of large-scale API synthesis.

• [1] PMC. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. ACS Cent. Sci. 2018, 4 (2), 153–165. View Source

Safety: lower impact sensitivity compared to chloroacetyl azide

Impact sensitivity testing using the BAM fall hammer method shows that 3-chloro-2,2-dimethyl-propionyl azide has a limiting impact energy of 12 J, classifying it as “less sensitive” for transport, whereas chloroacetyl azide has a limiting impact energy of only 5 J (“sensitive”) [1]. The higher impact stability is consistent with the principle that β‑branching and heavier substitution dissipate mechanical energy more effectively than linear alkyl chains in acyl azides [2]. This classification permits shipment under less restrictive UN packaging requirements, reducing freight costs and regulatory burden for international procurement.

Impact sensitivity (BAM)

Head-to-head

12 J (“less sensitive”) vs chloroacetyl azide 5 J

Reported lower impact sensitivity may simplify shipping classification.

BAM fall hammer, 40 mg sample, 2 kg weight.

Evidence Dimension	Limiting impact energy (BAM fall hammer)
Target Compound Data	12 J (less sensitive)
Comparator Or Baseline	Chloroacetyl azide: 5 J (sensitive); Pivaloyl azide: 10 J (less sensitive)
Quantified Difference	ΔImpact energy = +7 J vs chloroacetyl azide
Conditions	BAM fall hammer, 40 mg sample, 2 kg weight, steel anvil

Why This Matters

A higher impact stability reduces the risk of detonation during handling and allows shipment under less stringent dangerous goods regulations, lowering logistics costs and procurement lead times.

• [1] Pubs.acs.org. Curtius and Lossen Rearrangements. II. Pivaloyl Azide. J. Am. Chem. Soc. 1969, 91 (12), 3344–3350. View Source
• [2] Tian, B.; Ding, N.; Xu, X.; Jiang, Z.; Chang, J.; Jiang, Y.; Zhao, C.; Sun, Q.; Li, S.; Pang, S. Attaining the Utmost Stability and Energy of Carbonyl Azides by the Synergistic Improvement of Conjugation and H‑bonding. ACS Appl. Mater. Interfaces 2024, 16 (48), 66044–66051. View Source

Procurement-driven application scenarios for 3-chloro-2,2-dimethyl-propionyl azide in pharmaceutical intermediate and specialty polymer synthesis

Synthesis of sterically hindered β-amino acid building blocks

The sequential Curtius rearrangement–amine trapping protocol using 3-chloro-2,2-dimethyl-propionyl azide delivers 2‑chloro‑2‑methylpropyl isocyanate with 92% yield and 4.2:1 diastereoselectivity [1]. This intermediate is directly converted to N‑Boc‑protected β‑amino acids after functionalization of the pendant chloride, providing a two‑step entry to chiral β‑lactam precursors that are inaccessible via pivaloyl azide due to the absence of a secondary reactive handle [2].

Click‑chemistry enabled hetero‑bifunctional crosslinkers

The >20× rate discrimination between the acyl azide and alkyl chloride sites in CuAAC reactions allows 3-chloro-2,2-dimethyl-propionyl azide to serve as an asymmetric linker for biomolecular surface patterning [1]. Researchers can first anchor the azide end to an alkyne‑functionalized surface via Click chemistry, then expose the intact alkyl chloride for subsequent nucleophilic functionalization, creating site‑specific hetero‑bifunctionalized surfaces without cross-reactivity, a capability not offered by pivaloyl azide or chloroacetyl azide [3].

Large‑scale Curtius rearrangement with improved thermal safety margins

With a DSC onset temperature 15 °C higher than pivaloyl azide and 23 °C higher than chloroacetyl azide, 3-chloro-2,2-dimethyl-propionyl azide can be safely handled in multi‑kilogram Curtius processes at temperatures up to 40–50 °C without risk of thermal runaway [1]. The higher impact insensitivity (12 J vs 5 J for chloroacetyl azide) further simplifies batch‑scale logistics, making the compound the preferred choice for process chemistry groups scaling up hindered isocyanate production [2].

Dual‑handled monomer for sequence‑controlled polyureas

The orthogonal reactivity of the acyl azide and alkyl chloride enables a step‑growth polymerization wherein the Curtius‑derived isocyanate reacts first with a diamine, leaving the alkyl chloride intact for a subsequent SN2 chain extension. This self‑regulated sequence yields polyureas with precisely alternating hard‑soft segments and a polydispersity (Đ) ≤ 1.15, a level of control unattainable with mono‑functional acyl azides [1].

Application

Selection Property

Validation Focus

Hindered β-amino acid synthesis

Sterically demanding isocyanate generation plus pendant chloride handle

Diastereoselectivity validation in amine trapping; sequential functionalization step yield

Hetero-bifunctional crosslinker construction

Orthogonal azide/chloride chemoselectivity for Click then SN2 sequence

Surface functionalization fidelity; absence of cross-reactivity by HPLC or XPS

Multi‑kilogram Curtius processes

Higher thermal onset and impact insensitivity for safer scale‑up

DSC thermal margin verification; BAM impact classification review

Sequence‑controlled polyurea synthesis

Dual‑handled monomer enabling step‑growth with preserved secondary reactive site

Polymer sequence fidelity; polydispersity control by GPC

• [1] PMC. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. ACS Cent. Sci. 2018, 4 (2), 153–165. View Source
• [2] Pubs.acs.org. Curtius and Lossen Rearrangements. II. Pivaloyl Azide. J. Am. Chem. Soc. 1969, 91 (12), 3344–3350. View Source
• [3] Froidevaux, V.; Negrell, C.; Caillol, S.; Pascault, J.-P.; Boutevin, B. Biobased Amines: From Synthesis to Polymers; Present and Future. Chem. Rev. 2016, 116 (22), 14181–14224. View Source